Methyl 3-amino-6-chloro-5-(ethyl(isopropyl)amino)pyrazine-2-carboxylate
Overview
Description
Scientific Research Applications
Anticancer Research
Methyl 3-amino-6-chloro-5-(ethyl(isopropyl)amino)pyrazine-2-carboxylate and its isomers have shown potential in anticancer research. Studies reveal that chiral isomers of related compounds exhibit significant differences in potency against cancer cells, indicating their relevance in the development of antitumor agents (Temple & Rener, 1989). Furthermore, alterations in the ring structure of similar compounds have been investigated to understand their contribution to biological activity, particularly in antimitotic agents with anticancer properties (Temple & Rener, 1992).
Synthesis and Chemical Properties
The compound has been involved in studies focusing on its synthesis and chemical properties. For instance, a practical synthesis method for methyl 7-amino-3-phenylthieno[2,3-b]pyrazine-6-carboxylate, a related compound, has been achieved, showcasing the compound's chemical versatility (Zhang, Haight, Ford, & Parekh, 2001). Additionally, research on the reaction of ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylate with various nucleophilic reagents demonstrates the reactivity and potential applications of such compounds in organic synthesis (Harb, Hesien, Metwally, & Elnagdi, 1989).
Potential Pharmacological Activities
The related pyrazine derivatives have been synthesized with the expectation of exhibiting pharmacological activities such as antihypertensive properties (Kumar & Mashelker, 2006). Additionally, the synthesis of novel furo[3,2-e]pyrazolo[3,4-b]pyrazines and related heterocycles hopes to explore their pharmacological activities in future studies (El‐Dean, Radwan, Zaki, & Abdul‐Malik, 2018).
Other Applications
The compound's derivatives are also explored for applications beyond pharmacology. For instance, the synthesis of 5-hetarylpyrazolo[3,4-b]pyrazines and their use as disperse dyes for polyester fibers demonstrates a potential application in the textile industry (Rangnekar & Dhamnaskar, 1990).
Properties
IUPAC Name |
methyl 3-amino-6-chloro-5-[ethyl(propan-2-yl)amino]pyrazine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17ClN4O2/c1-5-16(6(2)3)10-8(12)14-7(9(13)15-10)11(17)18-4/h6H,5H2,1-4H3,(H2,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNIYMQARLUESHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=NC(=C(N=C1Cl)C(=O)OC)N)C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17ClN4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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